Cas no 156669-23-7 (2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl-)
156669-23-7 structure
Product Name:2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl-
CAS No:156669-23-7
MF:C32H36S5
MW:580.953242301941
CID:1332791
PubChem ID:25069318
Update Time:2025-04-20
2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl-
- 2,5-bis[5-(5-hexylthiophen-2-yl)thiophen-2-yl]thiophene
- DTXSID70648670
- 1~5~,5~5~-Dihexyl-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~-quinquethiophene
- 156669-23-7
- SCHEMBL7946100
-
- Inchi: 1S/C32H36S5/c1-3-5-7-9-11-23-13-15-25(33-23)27-17-19-29(35-27)31-21-22-32(37-31)30-20-18-28(36-30)26-16-14-24(34-26)12-10-8-6-4-2/h13-22H,3-12H2,1-2H3
- InChI Key: IWUYQYFZKXTNPH-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=C(C3=CC=C(C4=CC=C(C5=CC=C(CCCCCC)S5)S4)S3)S2)=CC=C1CCCCCC
Computed Properties
- Exact Mass: 580.14238
- Monoisotopic Mass: 580.14205702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 37
- Rotatable Bond Count: 14
- Complexity: 603
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.7
- Topological Polar Surface Area: 141Ų
Experimental Properties
- PSA: 0
2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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